Cas no 19485-08-6 (Ciproquinate)

• Product Name: Ciproquinate
• CAS No: 19485-08-6
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 146188
• PubChem ID: 29636
• Update Time: 2025-05-25

Ciproquinate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 6,7-bis(cyclopropylmethoxy)-4-hydroxy-, ethyl ester
• ethyl 6,7-bis(cyclopropylmethoxy)-4-oxo-1H-quinoline-3-carboxylate
• CIBA 18137 SU
• Ciproquinate
• Ciproquinato [INN-Spanish]
• Ciproquinatum [INN-Latin]
• Coxytrol
• CYPROQUINATE
• Cyproquinidate
• Cyproxyquine
• Su 18137
• Su-18137
• ethyl 6,7-bis(cyclopropylmethoxy)-4-hydroxyquinoline-3-carboxylate
• 6,7-Bis(cyclopropylmethoxy)-4-hydroxy-3-quinolinecarboxylic acid ethyl ester
• 3-Quinolinecarboxylic acid,7-bis(cyclopropylmethoxy)-4-hydroxy-, ethyl ester
• Ciproquinate (INN)
• Q27255812
• Ethyl 6,7-bis(cyclopropylmethoxy)-4-hydroxy-3-quinolinecarboxylate
• Ciproquinato
• NS00122750
• GNF-Pf-5679
• NSC-142840
• Ciproquinate [INN]
• SCHEMBL1404245
• Cyproquinate (USAN)
• Cyproquinate [USAN]
• D03633
• NSC142840
• BRN 0495900
• 3-Quinolinecarboxylic acid, 6, 7-bis(cyclopropylmethoxy)-4-hydroxy-, ethyl ester
• Ciproquinatum
• CHEMBL1197578
• CYPROQUINATE [MI]
• 2YTS3855OU
• 3-Quinolinecarboxylic acid, 6,7-bis(cyclopropylmethoxy)-4-hydroxy-, ethyl ester
• DTXSID90173136
• NSC 142840
• Ethyl 6, 7-bis(cyclopropylmethoxy)-4-hydroxy-3-quinolinecarboxylate
• AKOS040751363
• UNII-2YTS3855OU
• ethyl 6,7-bis(cyclopropylmethoxy)-4-hydroxy-quinoline-3-carboxylate
• 19485-08-6
• SU-18317

• Inchi： 1S/C20H23NO5/c1-2-24-20(23)15-9-21-16-8-18(26-11-13-5-6-13)17(7-14(16)19(15)22)25-10-12-3-4-12/h7-9,12-13H,2-6,10-11H2,1H3,(H,21,22)
• InChI Key： JBCLGHRMQCEPFM-UHFFFAOYSA-N
• SMILES： O(C1C=C2C(C(C(=O)OCC)=CNC2=CC=1OCC1CC1)=O)CC1CC1

Computed Properties

• Exact Mass: 357.15769
• Monoisotopic Mass: 357.157623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.4
• Topological Polar Surface Area: 73.9

Experimental Properties

• Density: 1.273
• Melting Point: 288-288.5° (dec)
• Boiling Point: 517.6°Cat760mmHg
• Flash Point: 266.8°C
• Refractive Index: 1.585
• PSA: 77.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Ciproquinate

Introduction to Ciproquinate (CAS No. 19485-08-6)

Ciproquinate, a compound with the chemical formula CAS No. 19485-08-6, is a synthetic derivative that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various inflammatory and infectious conditions. The unique structural properties of ciproquinate contribute to its distinctive pharmacological profile, making it a subject of extensive research and development.

The molecular structure of ciproquinate is characterized by its complex arrangement of atoms, which includes nitrogen, oxygen, and carbon atoms arranged in a specific three-dimensional configuration. This arrangement is critical for its biological activity, as it allows the compound to interact with specific biological targets within the body. Recent studies have highlighted the importance of understanding these structural features in order to optimize the compound's efficacy and minimize potential side effects.

In recent years, ciproquinate has been the focus of numerous clinical and preclinical studies aimed at elucidating its mechanisms of action. One of the most promising areas of research involves its potential role in modulating inflammatory responses. Studies have demonstrated that ciproquinate can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that ciproquinate may be effective in treating conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, ciproquinate has shown promise in combating certain types of microbial infections. Its ability to interfere with bacterial biofilm formation has been particularly noteworthy. Biofilms are complex communities of microorganisms that are encased in a protective extracellular matrix, making them highly resistant to conventional antibiotics. By disrupting biofilm formation, ciproquinate could potentially enhance the effectiveness of existing antimicrobial therapies.

The pharmacokinetic properties of ciproquinate have also been extensively studied. Research indicates that the compound exhibits moderate solubility in water and lipids, which allows for efficient absorption and distribution throughout the body. Additionally, its half-life is sufficiently long to support once-daily dosing regimens, improving patient compliance. These characteristics make ciproquinate an attractive candidate for oral administration in therapeutic settings.

Recent advances in computational chemistry have enabled researchers to model the interactions between ciproquinate and its biological targets with greater precision. These computational studies have helped identify key residues on the target proteins that are critical for binding affinity. This knowledge has been instrumental in guiding structural modifications aimed at enhancing the compound's potency and selectivity.

One area of particular interest is the potential application of ciproquinate in neurodegenerative diseases. Preliminary research suggests that it may exert neuroprotective effects by inhibiting oxidative stress and modulating neurotransmitter pathways. While further investigation is needed to fully understand these mechanisms, these findings open up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of ciproquinate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient production methods, reducing costs and improving accessibility for clinical trials. The scalability of these synthetic routes is crucial for translating laboratory discoveries into viable therapeutic options.

Regulatory considerations play a significant role in the development and commercialization of ciproquinate. Compliance with international standards ensures that the compound meets safety and efficacy requirements before it reaches patients. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies have been instrumental in advancing the regulatory landscape for innovative therapeutics like ciproquinate.

The future prospects for ciproquinate are promising, with ongoing research exploring new applications and formulations. Combination therapies involving ciproquinate with other drugs may further enhance its therapeutic potential by targeting multiple disease pathways simultaneously. Additionally, novel delivery systems such as nanoparticles are being investigated to improve bioavailability and targeted delivery.

In conclusion, ciproquinate (CAS No. 19485-08-6) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique molecular structure, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for treating inflammatory diseases, infections, and potentially neurodegenerative disorders. Continued research and development efforts will be essential to fully realize its therapeutic potential.